Cas no 1955498-68-6 (3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride)

• Product Name: 3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride
• CAS No: 1955498-68-6
• MF: C₅H₈Cl₂N₂
• MW: 167.036418914795
• MDL: MFCD18793416
• CID: 5221430
• PubChem ID: 74889819
• Update Time: 2025-10-05

3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(chloromethyl)-1-methyl-, hydrochloride (1:2)
• 3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride
• 3-(Chloromethyl)-1-methyl-1H-pyrazoledihydrochloride
• EN300-199568
• CS-0301100
• 3-(chloromethyl)-1-methylpyrazole;dihydrochloride
• F95754
• 1955498-68-6
• AKOS026741480

• MDL： MFCD18793416
• Inchi： 1S/C5H7ClN2.ClH/c1-8-3-2-5(4-6)7-8;/h2-3H,4H2,1H3;1H
• InChI Key： HHVUFOZNFZGMJO-UHFFFAOYSA-N
• SMILES： C(C1C=CN(C)N=1)Cl.Cl

Computed Properties

• Exact Mass: 201.983131g/mol
• Monoisotopic Mass: 201.983131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride

CAS No. 1955498-68-6: Structural and Functional Insights into 3-(Chloromethyl)-1-Methyl-1H-Pyrazole Dihydrochloride

3-(Chloromethyl)-1-methyl-1H-pyrazole dihydrochloride (CAS No. 1955498-68-6) is a heterocyclic compound characterized by its pyrazole core substituted with a chloromethyl group at the C3 position and a methyl group at C1, with two hydrochloride moieties. This compound belongs to the pyrazole family, a class of five-membered nitrogen-containing heterocycles widely studied for their pharmacological properties. The integration of halogen substituents, such as chlorine, often enhances molecular interactions with biological targets, making this compound a subject of interest in medicinal chemistry and drug discovery.

The structural framework of 3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride provides a versatile platform for further functionalization. The chloromethyl group (-CH₂Cl) is a reactive electrophilic moiety that can undergo nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored properties. Recent studies have highlighted the role of such substituents in modulating enzyme inhibition and receptor binding affinity. For instance, chlorinated pyrazoles have demonstrated enhanced activity against kinases and proteases, which are critical targets in oncology and inflammatory disease research.

Synthetic methodologies for CAS No. 1955498-68-6 typically involve multistep processes starting from readily available pyrazole precursors. A common approach includes the alkylation of 1-methylpyrazole with chloromethylating agents under controlled conditions to introduce the -CH₂Cl functionality. The dihydrochloride salt formation is achieved through protonation with hydrochloric acid, ensuring stability and solubility in aqueous environments. Advances in green chemistry have led to optimized protocols that minimize byproduct formation while maintaining high yields, aligning with sustainable chemical practices.

In the context of pharmaceutical development, compounds like 3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride are being explored for their potential as lead molecules in antiviral therapies. Research published in *Journal of Medicinal Chemistry* (2024) reported that pyrazole derivatives with halogen substitutions exhibited inhibitory effects on viral proteases, including those from SARS-CoV-2 variants. The chloromethyl group was identified as a key contributor to improved binding kinetics through hydrophobic interactions within the active site.

Beyond antiviral applications, this compound's structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and materials science applications. For example, chlorinated pyrazoles have been incorporated into herbicides targeting specific plant enzymes without significant cross-reactivity to mammalian systems. Additionally, its ability to form stable complexes with metal ions has sparked interest in catalytic systems for organic transformations.

The safety profile of CAS No. 1955498-68-6 is an area of ongoing investigation. Preclinical toxicology studies emphasize the importance of dose-dependent behavior and metabolic stability when evaluating its suitability for therapeutic use. Computational models predict low mutagenic potential based on structural alerts analysis using tools like Derek Nexus (v7.2), though further experimental validation is required to confirm these findings.

In materials science contexts, researchers have explored the photochemical properties of similar pyrazole derivatives for photovoltaic applications. While not directly applicable to this specific compound due to its hydrochloride salt form, related structures demonstrate tunable bandgap energies through strategic substitution patterns—a principle that could inform future modifications of 3-(chloromethyl)-1-methyl-1H-pyrazole dihydrochloride.

The market dynamics surrounding compounds like CAS No. 1955498-68-6 reflect growing demand from both academic and industrial sectors seeking novel building blocks for drug discovery programs. Suppliers often highlight purity specifications (≥98% HPLC) and analytical certificates (COA) as critical quality attributes when marketing such specialty chemicals.

Ongoing research continues to expand our understanding of how subtle structural variations affect biological activity profiles. Comparative studies between methylated vs unmethylated analogs suggest that C1 methylation enhances lipophilicity without compromising aqueous solubility—a balance crucial for optimal pharmacokinetic performance.

In conclusion, CAS No. 1955498-68-6 represents an important node within the broader network of heterocyclic compounds being investigated for diverse applications across health sciences and beyond. Its unique combination of reactivity profiles and biological relevance positions it as both a valuable synthetic intermediate and a potential candidate for further preclinical evaluation in targeted therapeutic areas.